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Compound of Interest

Compound Name: Disperse Yellow 42

Cat. No.: B1218212

Introduction

Disperse Yellow 42 is a nitrodiphenylamine disperse dye known for its brilliant yellow shade
and good dyeing performance.[1] It is primarily utilized in the textile industry for dyeing
synthetic fibers, especially polyester and its blends with other fibers like cotton or viscose.[1] Its
properties make it particularly suitable for high-temperature and high-pressure dyeing methods,
which are standard for polyester.[1] The dyeing of blended fabrics, such as polyester/cotton, is
a complex process as it involves two fibers with different chemical properties. Typically, this
requires separate classes of dyes: disperse dyes for the polyester component and other types,
like reactive dyes, for the cellulosic component.[2]

Physicochemical Properties of Disperse Yellow 42

Disperse Yellow 42 is a brown-yellow powder soluble in organic solvents like ethanol,
acetone, and benzene. It is stable in the presence of copper and iron ions during the dyeing
process, ensuring shade consistency.
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Property Value Reference
C.l. Name Disperse Yellow 42

CAS Number 5124-25-4

Molecular Formula C18H15N304S

Molecular Weight 369.40 g/mol

Melting Point 157°C

Optimal Dyeing pH 3-7

Optimal Dyeing Temp. 120 - 130°C

Application in Polyester/Cotton (P/C) Blended
Fabrics

Dyeing polyester/cotton blends with Disperse Yellow 42 for the polyester portion can be
accomplished through several methods. The choice of method depends on available
machinery, desired fastness properties, and economic considerations. The most common
approaches are the two-bath and the one-bath processes.

o Two-Bath Dyeing: This is a conventional and widely used method where the two fiber types
are dyed sequentially. First, the polyester component is dyed with a disperse dye (like
Disperse Yellow 42) using a high-temperature, high-pressure (HTHP) exhaust method. After
this, the cotton component is dyed in a second bath with a suitable dye class, such as
reactive or vat dyes. This method generally yields optimal shades and fastness.

e One-Bath Dyeing: This method aims to reduce processing time, energy, and water
consumption by dyeing both fibers in a single bath. It can be performed in one or two steps.

o One-Bath, Two-Step: The disperse dye for polyester and the reactive dye for cotton are
added to the same bath, but the conditions (pH and temperature) are adjusted in
sequence to fix each dye onto its respective fiber.

o One-Bath, One-Step: This advanced method involves dyeing both fibers simultaneously
under a single set of conditions. This may require specialized dyes or chemical
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modification of the cotton fiber to allow it to be dyed with disperse dyes.

Experimental Protocols

Protocol 1: Two-Bath High-Temperature Exhaust Dyeing
of Polyester/Cotton

This protocol describes the sequential dyeing of the polyester and cotton components in
separate baths.

Part A: Polyester Dyeing (HTHP Method)
e Pre-treatment: Ensure the fabric is properly desized, scoured, and bleached.

o Dye Bath Preparation: Prepare the dye bath with a material-to-liquor ratio (M:L) of 1:10 to
1:20. Add the following chemicals:

Component Concentration Purpose

Disperse Yellow 42 X% (on weight of fabric) Coloration

Dispersing Agent 1g/L Prevents dye agglomeration
Levelling Agent 05-1¢g/L Ensures even dye uptake
Acetic Acid g.s. to pH 5-6 pH control

Sequestering Agent 1-2 g/L (if needed) Sequesters hard water ions

Table based on information from

e Dyeing Cycle:

o Load the fabric into the HTHP dyeing machine.

o Add the prepared chemicals (except the dye) and run the machine for 10-15 minutes at
50-60°C.

o Add the dispersed dye solution.
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o Raise the temperature to 120-130°C at a rate of 1-2°C/minute.
o Hold at this temperature for 45-60 minutes.

o Cool the bath down to 70-80°C.

e Reduction Clearing: After dyeing, perform a reduction clearing process to remove unfixed
surface dye from the polyester, which is crucial for good wash fastness.

o Prepare a bath with 2 g/L Sodium Hydrosulfite and 2 g/L Caustic Soda.

o Treat the fabric at 70-80°C for 15-20 minutes.

o Rinse thoroughly with hot and then cold water.
» Neutralization: Neutralize the fabric with a weak acid (e.g., acetic acid) and rinse again.
Part B: Cotton Dyeing (Reactive Dye)

o Dye Bath Preparation: Prepare a new bath with reactive dye, salt (e.g., Glauber's salt) for
exhaustion, and soda ash for fixation, following the specific reactive dye's application profile.

e Dyeing: Dye the cotton component according to standard procedures for reactive dyes
(typically at 60-80°C).

o Post-Treatment: After dyeing, rinse the fabric and perform a soaping treatment at the boil to
remove unfixed reactive dye. Rinse again until the water is clear and dry the fabric.
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Two-Bath Dyeing Workflow for P/C Blends.
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Protocol 2: One-Bath, Two-Step Exhaust Dyeing of
Polyester/Cotton

This protocol combines the dyeing processes in a single bath by manipulating conditions
sequentially.

e Pre-treatment: As in Protocol 1.

o Dye Bath Preparation: Prepare the dye bath (M:L 1:10) containing:

Component Concentration

Disperse Yellow 42 X% (on weight of fabric)
Compatible Reactive Dye Y% (on weight of fabric)
Dispersing/Levelling Agent 1-2g/L

Sequestering Agent 1lg/L

Glauber's Salt 40-60 g/L

| Acetic Acid | g.s. to pH 5-6 |
e Dyeing Cycle:
o Polyester Dyeing Stage:

» Load fabric, add all chemicals except reactive dye alkali (soda ash), and run for 10
minutes at 60°C.

» Raise temperature to 130°C at 1.5°C/minute.
= Hold for 45-60 minutes to dye the polyester.
o Cotton Dyeing Stage:

= Cool the bath to 80°C.
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» Add the alkali (e.g., Soda Ash) to raise the pH to 10-11 for reactive dye fixation.

» Hold at 80°C for 45-60 minutes to dye the cotton.

e Post-Treatment:

Cool the bath and drain.

o

[¢]

Rinse the fabric thoroughly with hot and cold water.

Perform a soaping wash at 95°C for 15 minutes to remove all unfixed dyes.

[¢]

[e]

Rinse and dry.
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One-Bath, Two-Step Dyeing Workflow.
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Conclusion

Disperse Yellow 42 is a versatile and effective dye for the polyester component in blended
fabrics. While the traditional two-bath method is reliable for achieving high-quality dyeing,
modern one-bath procedures offer significant advantages in terms of efficiency and
environmental impact. The successful application of Disperse Yellow 42 in these processes
requires careful control of dyeing parameters such as temperature, pH, and the selection of
compatible auxiliary chemicals and partner dyes for the cellulosic fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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